3-(2-methoxyphenyl)-1-(3-methylphenyl)-1-(3,4,5,6-tetrahydro-2H-azepin-7-yl)urea
Overview
Description
The compound 3-(2-methoxyphenyl)-1-(3-methylphenyl)-1-(3,4,5,6-tetrahydro-2H-azepin-7-yl)urea is not directly discussed in the provided papers. However, the papers do provide insights into the metabolic and analytical aspects of related methoxyphenyl compounds. The first paper discusses the metabolites of dihydroxy-phenylalanine and related compounds in the context of functional neural tumors, indicating the biological relevance of methoxyphenyl derivatives in medical diagnostics . The second paper describes a method for analyzing 3-methoxy-4-hydroxyphenylglycol (MHPG), a metabolite relevant to neurological function, suggesting the importance of such compounds in neurochemical analysis .
Synthesis Analysis
Molecular Structure Analysis
The molecular structure of the compound includes a methoxyphenyl group, which is a common feature in the metabolites studied in the context of functional neural tumors . The presence of such a group can influence the compound's interaction with biological systems, as seen with the metabolites analyzed in the first paper. However, without specific data on the compound's structure, a detailed analysis cannot be provided.
Chemical Reactions Analysis
The papers provided do not offer information on the chemical reactions specifically involving this compound. However, the analysis of MHPG in the second paper involves enzymatic deconjugation and extraction, which are chemical processes that could be relevant to the compound if it undergoes similar metabolic pathways .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not discussed in the provided papers. The papers focus on the detection and quantitation of methoxyphenyl metabolites, which suggests that compounds with methoxyphenyl groups can be analyzed using chromatographic methods, potentially indicating solubility and interaction with chromatographic media .
properties
IUPAC Name |
3-(2-methoxyphenyl)-1-(3-methylphenyl)-1-(3,4,5,6-tetrahydro-2H-azepin-7-yl)urea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O2/c1-16-9-8-10-17(15-16)24(20-13-4-3-7-14-22-20)21(25)23-18-11-5-6-12-19(18)26-2/h5-6,8-12,15H,3-4,7,13-14H2,1-2H3,(H,23,25) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGSNPBHJDNGBHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)N(C2=NCCCCC2)C(=O)NC3=CC=CC=C3OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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